Cas no 5416-12-6 (N-Acetyl-3-nitro-2,6-dimethylaniline)

• Product Name: N-Acetyl-3-nitro-2,6-dimethylaniline
• CAS No: 5416-12-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 939946
• PubChem ID: 223591
• Update Time: 2025-06-08

N-Acetyl-3-nitro-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-3-nitro-2,6-dimethylaniline
• 896594
• N-(2,6-dimethyl-3-nitrophenyl)acetamide
• N-(2,6-dimethyl-3-nitro-phenyl)-acetamide
• N-Acetyl-2,6-dimethyl-3-nitroaniline
• SCHEMBL8293656
• HMS3080C21
• MFCD03198042
• NSC 11344
• STL140382
• 5416-12-6
• AKOS005232512
• EN300-136828
• CHEMBL2131796
• UNIUJJXVDIYVQM-UHFFFAOYSA-N
• NSC11344
• SY153837
• N-(2,6-dimethyl-3-nitro-phenyl)acetamide
• 3'-Nitro-2',6'-acetoxylidide; N-(2,6-Dimethyl-3-nitrophenyl)acetamide; N-Acetyl-2,6-dimethyl-3-nitroaniline; NSC 11344
• DTXSID40279132
• NSC-11344
• AE-562/43461464
• DB-320868
• SMR001547694
• MLS002638205

• Inchi： 1S/C10H12N2O3/c1-6-4-5-9(12(14)15)7(2)10(6)11-8(3)13/h4-5H,1-3H3,(H,11,13)
• InChI Key： UNIUJJXVDIYVQM-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.247
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.595
• PSA: 74.92000
• LogP: 2.76620

Additional information on N-Acetyl-3-nitro-2,6-dimethylaniline

Comprehensive Guide to N-Acetyl-3-nitro-2,6-dimethylaniline (CAS No. 5416-12-6): Properties, Applications, and Industry Insights

N-Acetyl-3-nitro-2,6-dimethylaniline (CAS No. 5416-12-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial processes. This aromatic amine derivative, featuring an acetyl group and nitro substitution, has garnered significant attention due to its role as an intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₂N₂O₃, reflects a balanced combination of reactivity and stability, making it valuable for pharmaceutical intermediates, dye synthesis, and agrochemical development.

In recent years, the demand for nitroaromatic compounds like N-Acetyl-3-nitro-2,6-dimethylaniline has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers frequently search for "eco-friendly synthesis of nitroanilines" or "applications of acetylated aromatic amines," highlighting the compound's relevance in modern science. Its compatibility with catalytic reduction methods aligns with global trends toward reducing hazardous waste, a topic dominating forums like the American Chemical Society (ACS) conferences.

The compound's physical properties—such as a melting point range of 120–125°C and moderate solubility in polar solvents—make it suitable for controlled reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for industries requiring high-grade intermediates. Discussions on platforms like ResearchGate often emphasize "analytical methods for nitroaromatics," underscoring the need for precise characterization.

From an industrial perspective, N-Acetyl-3-nitro-2,6-dimethylaniline serves as a precursor in producing azo dyes and UV stabilizers. Its nitro group facilitates electrophilic substitutions, enabling tailored modifications for target molecules. With growing interest in "high-performance dyes for textiles" and "photostabilizers in polymers," this compound addresses key market needs while adhering to regulatory standards like REACH.

Innovations in biocatalysis have further expanded its utility. Recent studies explore enzymatic acetylation techniques to optimize yield and reduce energy consumption, resonating with queries like "enzymatic synthesis of acetylated amines." Such approaches align with the circular economy model, a hot topic in LinkedIn's chemical industry groups.

Safety and handling protocols for CAS No. 5416-12-6 prioritize standard laboratory practices, including PPE and ventilation. While not classified as hazardous under major systems, its storage recommendations (cool, dry conditions) are frequently searched alongside terms like "stable storage of nitro derivatives."

In summary, N-Acetyl-3-nitro-2,6-dimethylaniline exemplifies the intersection of tradition and innovation in organic chemistry. Its adaptability to green synthesis methods and broad applicability ensure its continued prominence in scientific and industrial landscapes.